Arsenal

Specification

• CAS No.: 284040-76-2
• Molecular Formula: C16H24N4O3
• Molecular Weight: 320.39 g/mol
• IUPAC Name: 2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic acid;propan-2-amine
• Standard InChI: InChI=1S/C13H15N3O3.C3H9N/c1-7(2)13(3)12(19)15-10(16-13)9-8(11(17)18)5-4-6-14-9;1-3(2)4/h4-7H,1-3H3,(H,17,18)(H,15,16,19);3H,4H2,1-2H3
• Standard InChI Key: KCTKQZUYHSKJLP-UHFFFAOYSA-N
• SMILES: CC(C)C1(C(=O)NC(=N1)C2=C(C=CC=N2)C(=O)O)C.CC(C)N
• Canonical SMILES: CC(C)C1(C(=O)NC(=N1)C2=C(C=CC=N2)C(=O)O)C.CC(C)N

Introduction

Chemical Composition and Properties

Arsenal herbicide formulations are based on the active ingredient imazapyr, which belongs to the imidazolinone family of herbicides. The chemical structure of imazapyr is 2-(4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl)-3-pyridinecarboxylic acid with the molecular formula C13H15N3O3. This active ingredient is typically formulated as an isopropylamine salt in commercial products.

Formulation Specifications

The Arsenal® Super formulation contains imazapyr at a concentration of 240 g/L present as the isopropylamine salt. This formulation is classified as a soluble concentrate (SC), making it easily mixable with water for application purposes. The product is designated as a Group 2 (or Group B) herbicide, which refers to its mode of action classification.

Physical Properties

Arsenal formulations appear as liquid concentrates that are diluted before application. The product is designed to remain active in soil for extended periods, with residual activity lasting 4-6 months after application. This long-lasting effect makes it particularly valuable for areas where long-term weed control is desired.

Mode of Action and Efficacy

Biochemical Mechanism

Arsenal works by inhibiting the enzyme acetohydroxyacid synthase (AHAS), also known as acetolactate synthase (ALS), which is crucial for the biosynthesis of branched-chain amino acids in plants. This inhibition leads to the cessation of cell division and plant growth.

Absorption and Translocation

The active ingredient in Arsenal is rapidly absorbed through plant foliage and translocated throughout the plant system. This systemic action ensures that the herbicide reaches all parts of the target weeds, including underground structures like rhizomes and tubers, leading to complete control.

Applications and Uses

Arsenal herbicide is specifically designed for non-crop situations where long-term vegetation management is required. Its versatility makes it suitable for a wide range of applications.

Target Areas

Arsenal can be effectively used in numerous non-crop situations, including:

• Fence lines

• Firebreaks

• Irrigation channels

• Rights of way

• Roadside verges

• Railways

• Around commercial, industrial, and agricultural buildings

Application Methods

The herbicide can be applied through both pre-emergence and post-emergence methods:

• Pre-emergence application prevents weed seeds from developing into mature plants

• Post-emergence application controls existing weeds

• Arsenal is most effective as a standalone solution when used on bare earth or newly emerged weeds

• For controlling larger established plants, it can be tank-mixed with glyphosate and other knockdown herbicides

Weed Control Spectrum

Arsenal provides control against a very wide range of grass and broadleaf weeds for up to six months. This broad-spectrum activity makes it an efficient choice for situations where multiple weed species need to be controlled simultaneously.

Toxicological and Environmental Studies

Several studies have examined the toxicological and environmental impacts of Arsenal formulations, comparing them with their active ingredient and other components.

Comparative Toxicity Studies

Toxicological evaluations revealed that the surfactant component nonylphenol ethoxylate (NP) was the most toxic compound when tested on various organisms including mice, Allium cepa, Drosophila melanogaster, and Biomphalaria tenagophila. This indicates that adverse effects observed from the herbicide formulation were primarily produced by the surfactant additive rather than the active ingredient imazapyr.

Environmental Considerations

Due to its long soil persistence (4-6 months), Arsenal requires careful consideration regarding its environmental impact. The extended residual activity that makes it effective for weed control also means that it remains in the environment for a significant period.

Formulation Comparison

Different formulations of Arsenal have been developed to suit various application needs. The table below compares key specifications of Arsenal® Super:

Parameter	Arsenal® Super
Active Ingredient	Imazapyr 240 g/L (as isopropylamine salt)
Formulation Type	Soluble concentrate (SC)
Herbicide Group	Group 2 (B)
Activity Types	Contact, Residual, Systemic
Duration of Control	Up to 6 months
Application Timing	Pre-emergence and Post-emergence
Chemical Nature	Synthetic
Pack Size	10 L

This formulation represents an optimized version of the Arsenal herbicide, designed for enhanced performance in vegetation management scenarios.